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The NIH Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) is a prestigious grant
designed to support promising graduate students as they complete their dissertation research
and transition into successful postdoctoral positions. A well-structured budget is a critical
component of a successful application. These notes and protocols provide detailed guidance
on preparing the budget and justification for both phases of this award.

Application Notes

The F99/K00 award is divided into two distinct phases: the F99 predoctoral phase, lasting up to
two years, and the KOO postdoctoral phase, which can extend for up to four years.[1][2][3] The
budget composition differs significantly between these two phases.

F99 Phase: Predoctoral Fellowship

The F99 phase budget is structured as a fellowship and typically includes stipends, tuition and
fees, and an institutional allowance.[2][3]

e Stipends: This is a subsistence allowance for the fellow and is set by the NIH's National
Research Service Award (NRSA) levels. For example, the predoctoral stipend for 2022-2025
was $27,144.

o Tuition and Fees: The award typically covers 60% of the total institutional tuition and fees, up
to a certain cap which can vary by NIH institute. For instance, the NCI may cap this at
$16,000 per year in the F99 phase.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10785780?utm_src=pdf-interest
https://www.cancer.gov/grants-training/training/funding/f99
https://grants.nih.gov/grants/guide/rfa-files/rfa-ca-16-005.html
https://med.stanford.edu/rmg/funding/limited-submission-programs/NCI-F99K00.html
https://grants.nih.gov/grants/guide/rfa-files/rfa-ca-16-005.html
https://med.stanford.edu/rmg/funding/limited-submission-programs/NCI-F99K00.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Institutional Allowance: This allowance is intended to cover fellowship-related expenses such
as health insurance, research supplies, equipment, books, and travel to scientific meetings.
The specific amount can vary, for example, the National Institute on Aging (NIA) provides a
yearly institutional allowance of $4,550.

o Childcare Costs: Applicants may be able to request up to $3,000 per year to help defray
childcare costs.

o Travel Allowance: Some institutes, like the NIA, provide a one-time additional allowance of
$1,500 to cover travel to the proposed KOO institution. The NCI may also provide $1,500 in
the first year to attend a mandatory conference.

KOO Phase: Postdoctoral Career Development

Upon successful transition, the KOO phase budget shifts to resemble a career development
award, covering salary, research and career development support, and indirect costs.

o Salary: The NIH contributes a significant portion of the awardee's salary. For example, the
NCI's contribution for the KOO phase can range from $65,000 in the first year to $76,000 in
the fourth year, plus fringe benefits.

o Research and Career Development Support: These funds can be used for a variety of
expenses, including coursework, research supplies, equipment, technical personnel, travel to
meetings, and statistical services. The NIA provides $5,000 annually for these costs.

» Tuition and Fees: Support for tuition and fees may still be available, though often at a lower
level than the F99 phase. The NCI, for example, may contribute up to $4,500 per year.

« Indirect Costs (F&A): Unlike the F99 phase, the KOO phase allows for the reimbursement of
Facilities and Administrative (F&A) costs to the institution, typically at a rate of 8% of
modified total direct costs.

Budget Tables

Table 1: F99 Phase Budget Components
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Example Annual

Example Annual

Budget Category Description
Amount (NIA) Amount (NCI)
Predoctoral fellowship
. . Same as F31 NRSA
Stipend stipend based on $27,144

NRSA levels.

levels

Tuition & Fees

Partial coverage of

60% of total, up to a

institutional tuition and

60% of total, up to

cap $16,000
fees.
For fellowship-related
o expenses like health ]
Institutional Allowance $4,550 Varies by FOA

insurance, supplies,
and travel.

Travel Allowance

One-time allowance
for travel to the KOO
institution or $1,500 (one-time)
mandatory

conferences.

$1,500 (first year)

Childcare Costs

To help defray
_ Up to $3,000
childcare expenses.

Not specified

Indirect Costs (F&A)

Not allowed in the F99 %0
phase.

$0

Table 2: KOO Phase Budget Components
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L Example Annual Example Annual
Budget Category Description
Amount (NIA) Amount (NCI)
Postdoctoral salary Up to $65,000 (Year
Salary _ _ $60,542 - $67,776
plus fringe benefits. 1) - $76,000 (Year 4)
For research supplies,
Research & Career equipment, travel, and
$5,000 Up to $3,000
Development Support  career development
activities.
For career Included in Research
Tuition & Fees development-related & Career Up to $4,500
coursework. Development Support
Reimbursed at 8% of
Indirect Costs (F&A) modified total direct 8% 8%

costs.

Protocols
Protocol 1: F99/K00 Budget Justification

A detailed budget justification is essential for demonstrating the responsible allocation of funds.
This protocol outlines the steps for preparing a compelling justification.

1. General Guidelines:

» Follow the specific instructions in the Funding Opportunity Announcement (FOA) as they
supersede general NIH guidance.

e The justification should narratively explain how the requested funds will support the
proposed research and career development activities.

e Be realistic and ensure all requested costs are allowable and well-reasoned.

2. F99 Phase Justification:

o Stipend, Tuition, and Fees: State that these are requested at the established institutional
rates and in accordance with the NRSA guidelines.

« Institutional Allowance: Detail how this allowance will be used. For example:

o Health Insurance: Specify that funds will be used for the awardee's health insurance.
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o Research Supplies: Briefly list categories of supplies (e.g., reagents, cell culture media,
animal costs) and explain their necessity for the proposed dissertation research.

» Travel: Justify travel to one or two key scientific conferences, explaining how they are
relevant to the applicant's research and career development. If a one-time travel allowance is
requested to visit the potential KOO institution, describe the purpose of the visit.

o Childcare Costs: If requested, state that these funds will be used for a licensed childcare
provider.

3. KOO Phase Justification:

o Salary and Fringe Benefits: State the requested salary, which should be consistent with the
institution's policies for postdoctoral fellows with similar experience. Fringe benefits should
be listed as a separate line item and calculated based on the institutional rate.

e Research and Career Development Support: This section requires a more detailed
breakdown:

» Research Costs: Itemize anticipated research expenses, such as laboratory supplies, core
facility usage fees, and publication costs. Connect these costs directly to the research aims
of the KOO phase.

o Career Development Costs: Justify expenses for activities like specialized workshops,
training in new techniques, or professional society memberships.

o Travel: Justify travel to scientific meetings, explaining the value for presenting research and
networking.

« Indirect Costs: State that indirect costs are requested at the standard 8% rate for career
development awards.

Visualizations

The following diagrams illustrate the logical flow of the FO9/K00 award and the breakdown of its
budget components.

F99 Phase (1-2 Years) KOO Phase (Up to 4 Years)

Secure Postdoc Position
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F99/K00 Award Workflow
Budget Components of the F99 and KOO Phases

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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